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Compound of Interest

2-(3-chlorophenoxy)-N-
Compound Name:

methylethanamine
CAS No.: 102308-82-7

Cat. No.: B011818

Get Quote

Executive Safety Directive

2-(3-chlorophenoxy)-N-methylethanamine (CAS: 18686-65-6 / 102308-82-7) is not a generic
reagent. It is a pharmacologically active secondary amine and a key intermediate in the
synthesis of norepinephrine reuptake inhibitors (e.g., Atomoxetine).

Operational Risk Profile:

o Corrosivity: As a secondary amine, it poses a high risk of irreversible corneal damage and
severe skin burns.

o Systemic Toxicity: Due to its structural relationship to neurotransmitter reuptake inhibitors,
systemic absorption (inhalation/dermal) may induce CNS effects (tachycardia, hypertension,
agitation).
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e Chemical Incompatibility: CRITICAL WARNING: Do not expose to nitrosating agents (e.qg.,
sodium nitrite, nitrous acid). This reaction generates nitrosamines, which are potent

carcinogens.

The PPE Matrix: Layered Defense System

Do not rely on a single barrier. Use this matrix to select equipment based on the operational
scale.
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Protection Zone

Standard Handling
(< 1g / Dilute
Solutions)

Scale-Up /
Synthesis (> 1g /
Neat Liquids /
Dusts)

Technical
Justification

Hand Protection

Double Nitrile Gloves
(Min. thickness: 5 mil

outer)

Laminate Film (Silver
Shield/4H) under
Nitrile

Amines can permeate
nitrile over time.
Laminate film provides
broad chemical
resistance against
amine-based

degradation.

Eye/Face

Chemical Splash
Goggles (Indirect
Vented)

Full Face Respirator
OR Splash Goggles +
Face Shield

Safety glasses are
insufficient. Amines
are basic; eye contact
causes saponification
of corneal lipids,
leading to permanent

opacity.

Respiratory

Fume Hood (Face
velocity: 80—100 fpm)

PAPR or Full-Face
Respirator (OV/P100
Cartridge)

Required if handling
outside a hood or if
dust/aerosol is
generated. Filter must
handle Organic
Vapors (OV) and
Particulates (P100).

Body

Lab Coat
(Poly/Cotton), Long
Pants, Closed Shoes

Tyvek® Coverall or
Apron (Chemical

Resistant)

Prevent contamination
of street clothes.
Tyvek provides a
better barrier against
dusts and splashes

than woven cotton.

Technical Rationale & Mechanism
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Why Specific PPE is Non-Negotiable

o Ocular Hazards: Unlike acids, which coagulate proteins and form a "scab" that limits
penetration, amines (bases) cause liqguefaction necrosis. They saponify the fatty acids in the
cell membranes of the eye, allowing the chemical to penetrate deep into the ocular tissue
rapidly. Immediate irrigation is the only mitigation.

o Dermal Permeation: The chlorophenoxy group increases lipophilicity compared to simple
alkyl amines, potentially enhancing dermal absorption rates. Once absorbed, the molecule's
pharmacological activity becomes the primary risk.
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Figure 1: The Hierarchy of Controls. Note that PPE is the final defense line, not the first. The
Chemical Fume Hood is the primary containment strategy.

Operational Protocols
A. Weighing and Transfer

e Pre-Check: Verify fume hood flow is operational.

 Static Control: If the substance is a solid (HCI salt), use an anti-static gun or ionizer. Amine
salts can be hygroscopic and sticky; static can cause "jumping" of particles.
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e The "Dirty Hand/Clean Hand" Rule:
o Left Hand (Dirty): Handles the chemical container and spatula.
o Right Hand (Clean): Touches the balance door, pen, and notebook.

o Why? This prevents cross-contamination of the lab environment.

B. Reaction Setup (Incompatibility Management)

o Nitrosamine Prevention: Ensure no nitrite sources (Sodium Nitrite, Isoamyl Nitrite) are
present in the same hood or waste stream.

e Acid Scavenging: If used as a free base, the reaction will likely generate HCI. Ensure the
receiving vessel is vented through a scrubber or into the hood exhaust.

C. Doffing (Removal) Procedure[1][2][3]

e Gloves Last: Remove apron/lab coat first.

» Glove Removal: Use the "beak" method (pinch outside of one glove, pull off; slide finger
under second glove, peel off inside-out).

o Wash: Immediately wash hands with soap and cool water. Warm water opens pores and
increases absorption potential.

Emergency Response: Spill Logic

In the event of a spill, immediate decision-making is critical. Follow this logic flow.
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SPILL DETECTED

Assess Volume & Location
Is it > 100mL or outside hood?

MAJOR SPILL
Evacuate Lab
Call EHS/Fire Dept

MINOR SPILL
(Contained in Hood)

Don Additional PPE
(Double Gloves, Goggles)

:

Absorb with Inert Material
(Vermiculite/Sand)
DO NOT USE SAWDUST

'

Neutralize Residue
(Dilute Acetic Acid/Citric Acid)

Collect as Hazardous Waste

(Tag: Halogenated Amine)
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Figure 2: Decision Logic for Spill Response. Note the prohibition of sawdust (combustible with
some oxidizers) and the specific neutralization step for amines.

Disposal & Environmental Compliance

Waste Classification:
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 RCRA Code (USA): Likely D002 (Corrosive) if pH > 12.5. If halogenated solvents are
present, F-listed codes may apply.

e Segregation:
o DO: Segregate into "Halogenated Organic - Basic/Amine" waste streams.

o DO NOT: Mix with "Acidic" waste (exothermic reaction/fumes) or "Oxidizing" waste (fire
risk).

Decontamination of Glassware: Rinse glassware with a dilute acid solution (e.g., 5% Citric
Acid) to convert the amine to its water-soluble salt form before washing with standard
detergent. This minimizes vapor release during the washing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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